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Compound of Interest

2-Amino-3-bromo-5-
Compound Name: , .
nitrobenzonitrile

Cat. No.: B101693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-3-bromo-5-
nitrobenzonitrile, a key organic compound with significant applications in chemical synthesis
and potential relevance in drug discovery. This document details its physicochemical
properties, synthesis, and safety information, presenting data in a structured format for ease of
reference and comparison.

Core Molecular and Physical Properties

2-Amino-3-bromo-5-nitrobenzonitrile is a substituted aromatic nitrile. Its structure, featuring
amino, bromo, nitro, and nitrile functional groups, makes it a versatile building block in organic
synthesis.[1] The key quantitative properties of this compound are summarized in the table
below.
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Property Value Source
Molecular Formula C7H4BrNsO:2 [21[31[41[5][6]
Molecular Weight 242.03 g/mol [21[3][4]1[5][6]
CAS Number 17601-94-4 [2][6]

Solid, typically off-white to
Appearance _ [31[4]
yellowish powder

Melting Point 175-185 °C (range) [2][3]
Solubility in Water Poorly soluble [3]
o ) Soluble in dichloromethane,
Solubility in Organic Solvents [3]
chloroform

Synthesis and Applications

The unique arrangement of functional groups on the benzene ring of 2-Amino-3-bromo-5-
nitrobenzonitrile makes it a valuable intermediate in the synthesis of more complex
molecules. It is notably used in the production of disperse dyes.[1] While specific, detailed
experimental protocols for its synthesis are proprietary, the general approach often involves the
nitration and subsequent amination of a halogenated benzonitrile precursor.

The presence of the nitrile group is significant in medicinal chemistry. Over 30 nitrile-containing
pharmaceuticals are currently prescribed for a wide range of medical conditions, with many
more in clinical development.[7] The nitrile group can act as a bioisostere for halogens and is
generally robust and not readily metabolized.[7]

The following workflow illustrates a generalized logical pathway for the potential utilization of 2-
Amino-3-bromo-5-nitrobenzonitrile in a drug discovery context, starting from the basic
chemical synthesis to its application as a building block.
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Fig. 1. Generalized workflow from synthesis to application.
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Potential Biological Relevance and Signaling
Pathways

While direct experimental evidence on the specific biological activity or signaling pathway
modulation by 2-Amino-3-bromo-5-nitrobenzonitrile is not extensively documented in the
public domain, its structural motifs are found in compounds with known biological activities. For
instance, nitroaromatic compounds are a class of molecules with diverse pharmacological
effects. Nitazoxanide, an antiparasitic drug, contains a 2-amino-5-nitrothiazole moiety and
functions by inhibiting pyruvate:ferredoxin oxidoreductase (PFOR), an essential enzyme for
anaerobic metabolism.[8]

Given that 2-Amino-3-bromo-5-nitrobenzonitrile contains a nitro group and an amino group,
it is plausible that derivatives of this compound could be investigated for similar inhibitory
activities against microbial enzymes. The diagram below conceptualizes a hypothetical
mechanism of action, drawing an analogy to the known activity of other nitro-containing
pharmaceuticals.

Derivative of Inhibition 4 Target Enzyme Catalyzes Metabolic Pathway Produces Essential Metabolites
2-Amino-3-bromo-5-nitrobenzonitrile (e.g., PFOR in anaerobic microbes) (e.g., Pyruvate Oxidation) (e.g., Acetyl-CoA)

Click to download full resolution via product page
Fig. 2: Hypothetical inhibitory pathway.

Safety and Handling

2-Amino-3-bromo-5-nitrobenzonitrile is classified as harmful if swallowed, in contact with
skin, or if inhaled.[2] It may cause skin, eye, and respiratory irritation.[2] Appropriate personal
protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95 or
equivalent), should be used when handling this chemical.[2] It should be stored in a cool, dry,
and well-ventilated area away from heat and oxidizing agents.[3]

Hazard Classifications:
o Acute Toxicity (Oral, Dermal, Inhalation) - Category 4

 Skin Irritation - Category 2
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e Eye Irritation - Category 2

o Specific Target Organ Toxicity (Single Exposure), Respiratory System - Category 3[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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